Cas no 646059-98-5 (3-Picenamine)

• Product Name: 3-Picenamine
• CAS No: 646059-98-5
• MF: C₂₂H₁₅N
• MW: 293.361205339432
• CID: 421571
• PubChem ID: 60042396
• Update Time: 2025-04-19

3-Picenamine Chemical and Physical Properties

Names and Identifiers

• 3-Picenamine
• picen-3-amine
• 646059-98-5
• DTXSID10733534
• SCHEMBL6426697

• Inchi： 1S/C22H15N/c23-16-7-10-18-15(13-16)6-9-22-20(18)12-11-19-17-4-2-1-3-14(17)5-8-21(19)22/h1-13H,23H2
• InChI Key： NSJJPJYWWKAYMQ-UHFFFAOYSA-N
• SMILES： NC1C=CC2=C(C=1)C=CC1C2=CC=C2C3C=CC=CC=3C=CC=12

Computed Properties

• Exact Mass: 293.12055
• Monoisotopic Mass: 293.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02